Cas no 2229568-11-8 ({1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine)

• Product Name: {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine
• CAS No: 2229568-11-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5854445
• PubChem ID: 165613379
• Update Time: 2025-06-27

{1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine
• {1-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine
• 2229568-11-8
• EN300-1729674

• Inchi： 1S/C9H15N3/c10-8-9(2-3-9)4-7-12-6-1-5-11-12/h1,5-6H,2-4,7-8,10H2
• InChI Key： CXZJFNNVYRAOQR-UHFFFAOYSA-N
• SMILES： NCC1(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine

Introduction to {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine (CAS No. 2229568-11-8)

{1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229568-11-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a {pyrazole} ring, which is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. The presence of the {cyclopropyl} group further enhances its chemical profile, making it a subject of interest for researchers exploring novel pharmacophores.

The compound's structure, featuring an {ethylcyclopropyl} side chain attached to an amine group, suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The pyrazole moiety is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the cyclopropyl group into this framework may contribute to enhanced binding affinity and selectivity, which are crucial factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine with various biological targets. These studies have highlighted its potential as a lead compound for the development of new drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The amine group in the molecule provides a site for further functionalization, allowing for the synthesis of derivatives with tailored properties.

In the context of drug discovery, the synthesis of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine has been optimized to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound efficiently. These methods not only improve the accessibility of the compound but also allow for scalable production, which is essential for preclinical and clinical studies.

The pharmacological activity of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine has been explored through both in vitro and in vivo experiments. Initial studies have shown promising results in terms of its ability to modulate specific enzymatic pathways and receptor interactions. For instance, research indicates that this compound may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress, which are key mechanisms in various pathological conditions. Additionally, its interaction with membrane receptors has been investigated, suggesting potential applications in treating neurological disorders.

The safety profile of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies have demonstrated that the compound is well-tolerated at moderate doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety implications and potential drug-drug interactions.

The development of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine into a clinical candidate involves several stages, including formulation development, pharmacokinetic studies, and clinical trials. Formulation scientists are working on optimizing the delivery system to enhance bioavailability and reduce adverse effects. Pharmacokinetic studies aim to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. These data are crucial for determining appropriate dosing regimens and identifying potential metabolic pathways that could be targeted for further optimization.

As part of its clinical development pipeline, {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine is being evaluated in multiple therapeutic areas. Clinical trials are underway to assess its efficacy and safety in treating conditions such as chronic pain syndromes, autoimmune diseases, and neurodegenerative disorders. Preliminary results from these trials are encouraging and suggest that the compound may offer significant therapeutic benefits compared to existing treatments.

The integration of cutting-edge technologies into the study of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine has revolutionized our understanding of its pharmacological properties. Techniques such as high-throughput screening (HTS), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into its molecular interactions and mechanisms of action. These advancements have not only accelerated the drug discovery process but also enabled more precise targeting of disease pathways.

The future prospects of {1-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field. By leveraging interdisciplinary approaches and leveraging emerging technologies, researchers hope to unlock the full potential of this compound and develop novel treatments for a wide range of diseases.